Cas no 2138376-29-9 (Spiro[cyclohexane-1,7'(4'H)-thieno[2,3-c]pyridine], 5',6'-dihydro-3,5-dimethyl-)

• Product Name: Spiro[cyclohexane-1,7'(4'H)-thieno[2,3-c]pyridine], 5',6'-dihydro-3,5-dimethyl-
• CAS No: 2138376-29-9
• MF: C₁₄H₂₁NS
• MW: 235.388242483139
• CID: 5260680
• Update Time: 2025-10-24

Spiro[cyclohexane-1,7'(4'H)-thieno[2,3-c]pyridine], 5',6'-dihydro-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclohexane-1,7'(4'H)-thieno[2,3-c]pyridine], 5',6'-dihydro-3,5-dimethyl-

• Inchi： 1S/C14H21NS/c1-10-7-11(2)9-14(8-10)13-12(3-5-15-14)4-6-16-13/h4,6,10-11,15H,3,5,7-9H2,1-2H3
• InChI Key： CQEDTAZAILFLSH-UHFFFAOYSA-N
• SMILES： C12(NCCC3C=CSC=31)CC(C)CC(C)C2

Additional information on Spiro[cyclohexane-1,7'(4'H)-thieno[2,3-c]pyridine], 5',6'-dihydro-3,5-dimethyl-

Research Briefing on Spiro[cyclohexane-1,7'(4'H)-thieno[2,3-c]pyridine], 5',6'-dihydro-3,5-dimethyl- (CAS: 2138376-29-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of Spiro[cyclohexane-1,7'(4'H)-thieno[2,3-c]pyridine], 5',6'-dihydro-3,5-dimethyl- (CAS: 2138376-29-9) as a promising scaffold for drug discovery. This compound, characterized by its unique spirocyclic structure, has garnered significant attention due to its potential applications in targeting various disease pathways. The following briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of Spiro[cyclohexane-1,7'(4'H)-thieno[2,3-c]pyridine], 5',6'-dihydro-3,5-dimethyl- has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic reactions, including cyclization and spiroannulation, to construct the complex spirocyclic framework. Notably, the use of catalytic asymmetric synthesis has enabled the production of enantiomerically pure forms, which are critical for evaluating the compound's biological activity. These synthetic advancements have facilitated the exploration of structure-activity relationships (SAR) and the development of derivatives with enhanced pharmacological properties.

In vitro and in vivo studies have demonstrated that Spiro[cyclohexane-1,7'(4'H)-thieno[2,3-c]pyridine], 5',6'-dihydro-3,5-dimethyl- exhibits potent activity against a range of biological targets. Preliminary data suggest that the compound interacts with key enzymes involved in inflammatory and neurodegenerative pathways. For instance, it has shown inhibitory effects on cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), indicating potential applications in treating inflammatory diseases and cognitive disorders. Additionally, its ability to modulate protein-protein interactions (PPIs) has sparked interest in its use as a chemical probe for studying complex biological networks.

Recent pharmacological evaluations have further elucidated the compound's therapeutic potential. In animal models of chronic inflammation and neurodegeneration, Spiro[cyclohexane-1,7'(4'H)-thieno[2,3-c]pyridine], 5',6'-dihydro-3,5-dimethyl- demonstrated significant efficacy in reducing disease markers and improving behavioral outcomes. These findings are supported by pharmacokinetic studies, which indicate favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, challenges remain in optimizing its bioavailability and minimizing off-target effects, which are currently under investigation.

In conclusion, Spiro[cyclohexane-1,7'(4'H)-thieno[2,3-c]pyridine], 5',6'-dihydro-3,5-dimethyl- (CAS: 2138376-29-9) represents a versatile and promising candidate for drug development. Its unique structural features and broad biological activity make it a valuable tool for both basic research and therapeutic applications. Future studies should focus on refining its pharmacological properties and exploring its potential in clinical settings. This briefing underscores the importance of continued research into this compound and its derivatives, which may pave the way for novel treatments in chemical biology and medicine.